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(z)-9-Nonadecene in Insect Traps: A Comparative
Analysis of Lure Efficacy
For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of (z)-9-Nonadecene's performance as an insect lure, supported by

experimental data. The focus is on its role in the chemical communication and trapping of the

northern winter moth, Operophtera fagata.

(z)-9-Nonadecene has been identified as a component of the female sex pheromone of the

northern winter moth, Operophtera fagata. However, field studies indicate that its role in

attracting this species is minimal when compared to other components of the pheromone

blend. This guide will delve into the statistical data from field trapping experiments to compare

the efficacy of lures containing (z)-9-Nonadecene with alternative pheromone compositions.

Data Presentation: Comparative Trap Catches
The following table summarizes the quantitative data from field experiments conducted to

evaluate the attractiveness of different pheromone components and their mixtures for male

Operophtera fagata.
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Lure Composition
Mean No. of Male O. fagata Captured per
Trap

(6Z,9Z)-nonadecadiene (100 µg) 0.2 ± 0.2

(1,3Z,6Z,9Z)-nonadecatetraene (1 µg) 0

(z)-9-Nonadecene (100 µg) 0

(6Z,9Z)-nonadecadiene + (z)-9-Nonadecene 0.3 ± 0.2

(1,3Z,6Z,9Z)-nonadecatetraene + (z)-9-

Nonadecene
0.2 ± 0.2

(6Z,9Z)-nonadecadiene + (1,3Z,6Z,9Z)-

nonadecatetraene
17.6 ± 4.5

(6Z,9Z)-nonadecadiene + (1,3Z,6Z,9Z)-

nonadecatetraene + (z)-9-Nonadecene
14.3 ± 3.4

Control (unbaited) 0.1 ± 0.1

Data sourced from Mozuraitis, R., et al. (2008). Identification of polyenic hydrocarbons from the

northern winter moth, Operophtera fagata, and development of a species specific lure for

pheromone traps. Journal of Chemical Ecology, 34(5), 659-667.

Experimental Protocols
The data presented above was obtained through a structured field trapping experiment. The

methodology employed is crucial for the interpretation of the results.

1. Lure Preparation:

The synthetic pheromone components, including (z)-9-Nonadecene, (6Z,9Z)-

nonadecadiene, and (1,3Z,6Z,9Z)-nonadecatetraene, were prepared with high purity.

The compounds were dissolved in hexane to create stock solutions.

For field deployment, the solutions were applied to rubber septa, which served as the

controlled-release dispensers. The solvent was allowed to evaporate completely before the
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lures were placed in traps.

2. Trap Design and Deployment:

Tetra traps, a common type of sticky trap used for monitoring moth populations, were utilized

in the experiments.

The traps were deployed in an area with a known population of Operophtera fagata.

To ensure the statistical validity of the results, a randomized block design was implemented.

This design minimizes the influence of environmental variations on the trap catches.

Traps were hung from tree branches at a height of approximately 1.5 to 2 meters above the

ground.

A minimum distance of 20 meters was maintained between traps to prevent interference

between the different lures.

3. Data Collection and Analysis:

The traps were inspected at regular intervals, and the number of captured male O. fagata

moths in each trap was counted and recorded.

The experiment was replicated over a period corresponding to the flight season of the target

species.

Statistical analysis, likely an Analysis of Variance (ANOVA) followed by a post-hoc test, was

used to determine if there were significant differences in the mean number of moths captured

by the different lure combinations.

Mandatory Visualization
The following diagram illustrates the experimental workflow for comparing the efficacy of

different insect lures.
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Experimental Workflow for Lure Efficacy Comparison.
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To cite this document: BenchChem. [Statistical analysis of insect trap data using (z)-9-
Nonadecene as a lure.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590208#statistical-analysis-of-insect-trap-data-
using-z-9-nonadecene-as-a-lure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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